Cas no 131289-51-5 (L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI))

• Product Name: L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI)
• CAS No: 131289-51-5
• MF: C₂₁H₃₈O₁₈
• MW: 578.515629291534
• CID: 146571
• PubChem ID: 3083169
• Update Time: 2025-04-19

L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-dihydroxy-2-methyl-4-[(2R,3R,4S,5R,6R)-3,4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-oxan-3-yl]oxy-
• 7)]- (
• 7)]- (9CI)
• alpha-D-glucopyranosyl-(1->4)-[D-glycero-beta-D-manno-heptopyranosyl-(1->3)]-1-deoxy-D-glycero-beta-D-manno-oct-2-ulopyranose
• methyl 3-O-glucopyranosyl-7-O-heptopyranosyl-heptopyranoside
• (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-dihydroxy-2-methyl-4-[(2R,3R,4S,5R,6R)-3,4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-oxan-3-yl]oxy-oxane-3,4,5- triol
• MGHPH
• 131289-51-5
• Methyl-3-O-(alpha-D-glucopyranosyl)-7-O-(L-glycero-alpha-D-manno-heptopyranosyl)-L-glycero-alpha-D-manno-heptopyranoside
• L-glycero-alpha-D-manno-Heptopyranoside, methyl O-alpha-D-glucopyranosyl-(1-3)-O-(L-glycero-alpha-D-manno-heptopyranosyl-(1-7))-
• DTXSID50927152
• Heptopyranosyl-(1->3)-[hexopyranosyl-(1->4)]-1-deoxyoct-2-ulopyranose
• (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-di
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4S,5S,6R)-6-[(1R)-1,2-dihydroxyethyl]-3-[(2S,3S,4S,5S,6R)-6-[(1R)-1,2-dihydroxyethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2,5-dihydroxy-2-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI)

• Inchi： 1S/C21H38O18/c1-21(34)18(38-20-13(32)10(29)11(30)15(36-20)5(25)2-22)17(14(33)16(39-21)6(26)3-23)37-19-12(31)9(28)8(27)7(4-24)35-19/h5-20,22-34H,2-4H2,1H3/t5-,6-,7-,8-,9+,10+,11+,12-,13+,14-,15-,16-,17+,18+,19-,20+,21-/m1/s1
• InChI Key： YZEOCOYTQXUPSU-JARXOOGZSA-N
• SMILES： O1[C@H]([C@@H](CO)O)[C@H]([C@@H]([C@@H]([C@]1(C)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H]([C@@H](CO)O)O1)O)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 578.206
• Monoisotopic Mass: 578.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 309A^2

Experimental Properties

• Density: 1.79
• Boiling Point: 976.4°Cat760mmHg
• Flash Point: 544.3°C
• Refractive Index: 1.677